Cas no 1805581-55-8 (3-Bromo-2-chloro-5-cyanophenylacetic acid)

• Product Name: 3-Bromo-2-chloro-5-cyanophenylacetic acid
• CAS No: 1805581-55-8
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 4942962
• Update Time: 2025-06-10

3-Bromo-2-chloro-5-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-5-cyanophenylacetic acid

• Inchi： 1S/C9H5BrClNO2/c10-7-2-5(4-12)1-6(9(7)11)3-8(13)14/h1-2H,3H2,(H,13,14)
• InChI Key： OZOQYEFXBUAARC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=C(C=1Cl)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 3-Bromo-2-chloro-5-cyanophenylacetic acid

Introduction to 3-Bromo-2-chloro-5-cyanophenylacetic acid (CAS No. 1805581-55-8)

3-Bromo-2-chloro-5-cyanophenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805581-55-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of halogenated aromatic carboxylic acids, characterized by its unique structural features that include bromine and chlorine substituents on a phenyl ring, along with a cyano group at the 5-position. The presence of these functional groups imparts distinct reactivity and potential biological activity, making it a valuable scaffold for further derivatization and exploration in medicinal chemistry.

The structural motif of 3-Bromo-2-chloro-5-cyanophenylacetic acid positions it as a promising candidate for various applications, particularly in the development of novel therapeutic agents. The halogen atoms, specifically bromine at the 3-position and chlorine at the 2-position, are known to enhance electrophilicity, facilitating nucleophilic substitution reactions that are crucial for synthesizing more complex molecules. Additionally, the cyano group introduces a polar site that can interact with biological targets, potentially modulating enzyme activity or receptor binding.

In recent years, there has been growing interest in halogenated aromatic compounds due to their versatile pharmacological properties. Studies have demonstrated that such compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of substituents in 3-Bromo-2-chloro-5-cyanophenylacetic acid makes it an intriguing molecule for investigating its potential as a lead compound in drug discovery.

One of the most compelling aspects of 3-Bromo-2-chloro-5-cyanophenylacetic acid is its synthetic utility. The presence of both bromine and chlorine atoms allows for selective functionalization at different positions on the aromatic ring. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological outcomes. Researchers have leveraged this property to develop novel derivatives with enhanced potency and selectivity.

Recent advancements in computational chemistry have further illuminated the potential of 3-Bromo-2-chloro-5-cyanophenylacetic acid as a pharmacophore. Molecular modeling studies suggest that this compound can interact with biological targets in multiple ways, including hydrogen bonding and hydrophobic interactions. These insights have guided experimental efforts to optimize its structure for improved bioactivity. For instance, modifications aimed at enhancing solubility or reducing toxicity have been explored to make derivatives more suitable for clinical applications.

The role of 3-Bromo-2-chloro-5-cyanophenylacetic acid in drug development is further underscored by its incorporation into various research programs focused on addressing unmet medical needs. Its structural features make it a viable candidate for targeting diseases caused by enzyme dysregulation or aberrant signaling pathways. By serving as a building block for more complex molecules, this compound contributes to the broader effort of developing next-generation therapeutics.

In conclusion, 3-Bromo-2-chloro-5-cyanophenylacetic acid (CAS No. 1805581-55-8) represents a significant asset in the chemical biologist's toolkit. Its unique structural attributes, coupled with its synthetic versatility, position it as a key intermediate in the quest for novel pharmaceuticals. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in advancing therapeutic innovation.